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(3S,5R)-fluvastatin sodium storage conditions
stability

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: (3S,5R)-fluvastatin sodium

CAS No.: 93957-55-2

Cat. No.: S528234

Storage & Handling Guidelines

Based on the search results, the following storage conditions are recommended for (3S,5R)-Fluvastatin

sodium to maintain its stability.

Property Specification Source
Physical Form Solid (Light yellow to yellow) [1]
Recommended Storage 2-8°C (Refrigerator); sealed storage, away from moisture [1] [2]
Molecular Weight 439.48 g/mol (or 439.49 g/mol) [1][2]
CAS Number 2249799-35-5 [1] [2]

Experimental Protocols

For researchers using this compound in the lab, here are some practical experimental protocols derived from

the supplier's information.
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Stock Solution Preparation

The supplier provides clear guidance for preparing stock solutions, which is critical for experimental

reproducibility [1].

¢ Solvents: Use DMSO or water.

¢ Concentration: A typical stock concentration is 50 mg/mL (approximately 113.77 mM).

¢ Handling Note: The supplier indicates that hygroscopic DMSO can significantly impact solubility, so it
is advised to use newly opened DMSO.

e Processing: Solutions require sonication (ultrasonication) to dissolve the compound fully.

e Sterilization: If using water as the solvent and for cell-based assays, filter the solution through a 0.22
pum filter after dilution to the working concentration.

Stock Solution Storage

Proper storage of prepared solutions is essential for maintaining compound integrity.

e Conditions: Store at -80°C for 6 months or -20°C for 1 month.

e Container: Use sealed storage vials to protect from moisture.

e Handling: To prevent product inactivation, avoid repeated freeze-thaw cycles. It is recommended to
prepare small aliquots for single-use or short-term application.

Stability Considerations & Troubleshooting

The diagram below outlines the logical workflow for handling this compound and key stability risk points

based on available information.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/3s-5r-fluvastatin-d6-sodium.html?srsltid=AfmBOoq_IJWUYyecWdB5OK56aVGNSbhjVGPY5R1k1X32KSg2fpObgbiG
https://www.smolecule.com/products/s528234?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

Use dry DMSO

Stability Risk:
Hydrolysis/Moisture
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Freeze-Thaw Degradation

Click to download full resolution via product page

Key Stability Risks

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s528234?utm_src=pdf-body-img
https://www.smolecule.com/products/s528234?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

¢ Moisture Exposure: The strong emphasis on "sealed storage, away from moisture" indicates the
compound is likely hygroscopic and may be susceptible to hydrolysis, which would degrade it over
time [1].

¢ Solution Stability: The significant impact of "Hygroscopic DMSQO" on solubility suggests that water
content in the solvent is a major factor. Always use anhydrous solvents and keep solutions sealed [1].

¢ Freeze-Thaw Cycles: The instruction to aliquot and avoid repeated freezing and thawing points to
potential instability in solution from these physical stresses [1].

Advice for Researchers

e Confirm Purity: Before beginning critical experiments, verify the purity of your batch via a certificate
of analysis (CoA) from the supplier or your own analytical methods (e.g., HPLC).

¢ Monitor Solutions: For any prepared solution, especially after prolonged storage, check for signs of
precipitation or color change before use.

e Conduct Preliminary Tests: If your experimental results seem inconsistent, consider that compound
degradation could be a factor and test a freshly prepared stock solution.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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